4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate

• Molecular Formula: C23H21NO5
• Molecular Weight: 391.4 g/mol
• IUPAC Name: [4-[(2-methoxybenzoyl)amino]-3-methylphenyl] 2-methoxybenzoate
• InChI: InChI=1S/C23H21NO5/c1-15-14-16(29-23(26)18-9-5-7-11-21(18)28-3)12-13-19(15)24-22(25)17-8-4-6-10-20(17)27-2/h4-14H,1-3H3,(H,24,25)
• InChI Key: ZPHQXPMOXFMYFI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC(=O)C2=CC=CC=C2OC)NC(=O)C3=CC=CC=C3OC

Description

4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate, also known as MMB or MMBC, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound belongs to the class of indole-derived synthetic cannabinoids and has been used for research purposes.

Mechanism of Action

4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate acts as a CB1 receptor agonist, which means that it binds to and activates this receptor. This leads to the activation of downstream signaling pathways, which can result in a variety of physiological and biochemical effects. The exact mechanism of action of 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate is not fully understood, but it is thought to modulate the release of neurotransmitters such as dopamine, serotonin, and GABA.
Biochemical and Physiological Effects
4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate has been found to have a range of biochemical and physiological effects. It has been shown to induce hypothermia, decrease locomotor activity, and produce catalepsy in animal models. 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate has also been found to have anxiolytic and antinociceptive effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate in lab experiments is its high affinity and selectivity for the CB1 receptor. This makes it a useful tool for studying the effects of synthetic cannabinoids on this receptor. However, one limitation is that 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate has not been extensively studied in humans, and its effects on human physiology and behavior are not well understood.

Future Directions

There are several future directions for research on 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate. One area of interest is investigating its potential therapeutic applications, particularly in the treatment of anxiety and pain. Another direction is studying the effects of 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate on other neurotransmitter systems, such as the glutamatergic and cholinergic systems. Additionally, further research is needed to fully understand the mechanism of action of 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate and its effects on human physiology.

Synthesis Methods

The synthesis of 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This is then reacted with 4-amino-3-methylphenol to form 4-[(2-methoxybenzoyl)amino]-3-methylphenol. The final step involves the esterification of this compound with 2-methoxybenzoic acid to form 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate.

Scientific Research Applications

4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate has been used for scientific research purposes in the field of cannabinoid pharmacology. It has been found to have high affinity and selectivity for the CB1 receptor, which is the primary target of endogenous cannabinoids. 4-[(2-Methoxybenzoyl)amino]-3-methylphenyl 2-methoxybenzoate has been used to study the effects of synthetic cannabinoids on the CB1 receptor and to investigate the potential therapeutic applications of these compounds.